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Compound of Interest

Compound Name: 7-Bromobenzo[b]thiophene

Cat. No.: B074336

An In-depth Technical Guide to the Physical and Chemical Properties of 7-
Bromobenzo[b]thiophene

Introduction

7-Bromobenzo[b]thiophene is a brominated heterocyclic compound of significant interest in
organic synthesis and materials science.[1] Its unique structure, combining a benzene ring
fused to a thiophene ring with a bromine substituent, makes it a versatile building block for
more complex molecules.[2][3] This guide provides a comprehensive overview of its physical
and chemical properties, experimental protocols, and applications, tailored for researchers,
scientists, and professionals in drug development. The compound's stability and reactivity are
key attributes that facilitate the creation of novel compounds with specific functionalities.[1]

Physicochemical Properties

The fundamental physical and chemical characteristics of 7-Bromobenzo[b]thiophene are
summarized below. These properties are crucial for its handling, storage, and application in
various synthetic procedures.

General and Physical Properties
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Property Value Reference
CAS Number 1423-61-6 [1112114]
Molecular Formula CsHsBrs [1112]14]
Molecular Weight 213.09 g/mol [1114]
Appearance ITigr'n yellow to orange clear e

liquid
Boiling Point 109 °C at 10 mmHg [1][2][5][6]
Density 1.61 - 1.649 g/cm3 (Predicted) [1112][4116]
Refractive Index 1.6600 - 1.6640 [1][2][6]
Flash Point 125.99 °C [2][4]
Vapor Pressure 0.005 mmHg at 25 °C [2]
Property Description Reference
Solubility Soluble in organic solvents; 2]

insoluble in water.

Storage Conditions

Store at room temperature,

sealed in a dry, dark place.

[2]14][6]1[7]

Stability

Stable under recommended

storage conditions.

[8]

Chemical Properties and Reactivity

7-Bromobenzo[b]thiophene is a versatile intermediate primarily due to its reactivity. The

bromine atom at the 7-position serves as a reactive site for various synthetic transformations,

particularly cross-coupling reactions.[1][3] This makes it an essential precursor for constructing

more complex organic molecules.[1][2] Its aromatic condensed ring structure, containing both a

benzene and a thiophene ring, also influences its chemical behavior.[2]
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Key aspects of its reactivity include:

e Cross-Coupling Reactions: The bromine atom can be readily substituted, making it a
valuable substrate in reactions like Suzuki, Stille, and Buchwald-Hartwig couplings to form
new carbon-carbon and carbon-heteroatom bonds.[1]

 Building Block in Synthesis: It serves as a foundational molecule for producing complex
organic compounds, including those used in pharmaceuticals and organic electronics.[1][2]

Experimental Protocols
Synthesis of 7-Bromobenzo[b]thiophene

A documented method for the synthesis of 7-bromobenzo[b]thiophene involves a cyclization
reaction.[5]

Step A: Preparation of 2-(2-bromophenylthio)acetaldehyde diethyl acetal

e This precursor is synthesized first, though the specific details for this step are not provided in
the cited source.

Step B: Cyclization to form 7-bromobenzo[b]thiophene[5]

A mixture of chlorobenzene (100 mL) and polyphosphoric acid (30.4 g) is prepared and
heated to reflux.

» A solution of 2-(2-bromophenylthio)acetaldehyde diethyl acetal (13.7 g, 44.88 mmol)
dissolved in chlorobenzene (20 mL) is added dropwise to the refluxing mixture over 20
minutes.

e The reaction mixture is maintained at reflux for 4 hours and then allowed to cool.

e The solvent is removed by decantation. Toluene (2 x 50 mL) is added to the residue, stirred
thoroughly, and decanted again.

e The combined toluene extracts are concentrated under vacuum.

e The resulting residue is dissolved in a mixture of ethyl acetate and water.
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e The organic phase is separated, washed with a saturated sodium bicarbonate solution, and

dried over anhydrous sodium sulfate.

e The solution is filtered and concentrated to yield 7-bromobenzo[b]thiophene (8.91 g, 93%
yield).[5]
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Caption: Workflow for the synthesis of 7-Bromobenzo[b]thiophene.
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Spectroscopic Data

While specific spectra for 7-Bromobenzo[b]thiophene are not readily available in the provided
search results, general principles of IR and NMR spectroscopy apply. For related
bromobenzo[b]thiophene isomers and derivatives, spectroscopic data is available and provides
insight into the expected spectral characteristics.[9][10][11][12][13]

« Infrared (IR) Spectroscopy: The IR spectrum would be complex in the fingerprint region
(1450-600 cm™1), providing a unique pattern for identification.[14] Key absorptions in the
group frequency region (4000-1450 cm~1) would indicate the presence of aromatic C-H and
C=C stretching vibrations.[14]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra would
confirm the structure by showing characteristic shifts for the aromatic protons and carbons,
with coupling patterns revealing their relative positions on the bicyclic ring system.

Applications in Research and Development

7-Bromobenzo[b]thiophene is a valuable intermediate in several high-technology and
research fields. Its ability to participate in cross-coupling reactions makes it a crucial
component in the synthesis of advanced materials and bioactive molecules.[1]

o Pharmaceutical Development: It serves as a precursor for bioactive molecules, enabling the
synthesis of compounds that can target specific biological pathways, which is critical for drug
discovery.[1]

» Organic Electronics: The compound is used as a building block for organic semiconductors.
[1] These materials are essential for developing flexible and lightweight electronic devices
like Organic Light-Emitting Diodes (OLEDS).[1][3]

o Materials Science: It is explored for its potential in creating advanced materials that possess
unique electrical and optical properties.[1]
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Caption: Role of 7-Bromobenzo[b]thiophene in development pathways.
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Safety and Handling

7-Bromobenzo[b]thiophene is classified as an irritant.[2] Standard laboratory safety
precautions should be observed, including the use of personal protective equipment such as
gloves, goggles, and protective clothing to avoid contact with skin and eyes.[2][8] Handling
should be performed in a well-ventilated area.[8] For disposal, unused material and
contaminated packaging should be handled by a licensed professional waste disposal service.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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